1-(4-methylbenzoyl)-6-(piperidine-1-carbonyl)-1,2,3,4-tetrahydroquinoline

• IUPAC Name: 1-(4-methylbenzoyl)-N-(3-methylbutyl)-3,4-dihydro-2H-quinoline-6-carboxamide
• InChI: InChI=1S/C23H28N2O2/c1-16(2)12-13-24-22(26)20-10-11-21-19(15-20)5-4-14-25(21)23(27)18-8-6-17(3)7-9-18/h6-11,15-16H,4-5,12-14H2,1-3H3,(H,24,26)
• InChI Key: PGSGAKYQOPYFNW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)N2CCCC3=C2C=CC(=C3)C(=O)NCCC(C)C
• Molecular Formula: C23H28N2O2
• Molecular Weight: 364.5 g/mol

Description

1-(4-methylbenzoyl)-6-(piperidine-1-carbonyl)-1,2,3,4-tetrahydroquinoline is a chemical compound that has gained significant attention in the scientific community due to its unique properties. This compound is commonly referred to as MQPA, and it belongs to the class of tetrahydroquinoline derivatives. MQPA has been widely studied for its potential applications in various fields such as medicine, biochemistry, and pharmacology. In

Scientific Research Applications

MQPA has been extensively studied for its potential applications in various fields such as medicine, biochemistry, and pharmacology. In medicine, MQPA has been shown to have anti-inflammatory and anti-tumor properties. In biochemistry, MQPA has been used as a tool to study the structure and function of enzymes. In pharmacology, MQPA has been studied for its potential use as a drug target for the treatment of various diseases.

Mechanism of Action

The mechanism of action of MQPA is not fully understood, but it is believed to act as an inhibitor of certain enzymes. MQPA has been shown to inhibit the activity of enzymes such as thrombin, trypsin, and chymotrypsin. By inhibiting these enzymes, MQPA can potentially reduce inflammation and inhibit tumor growth.
Biochemical and Physiological Effects:
MQPA has been shown to have a variety of biochemical and physiological effects. In vitro studies have shown that MQPA can inhibit the activity of various enzymes, including thrombin, trypsin, and chymotrypsin. In vivo studies have shown that MQPA can reduce inflammation and inhibit tumor growth. However, the exact biochemical and physiological effects of MQPA are still being studied.

Advantages and Limitations for Lab Experiments

MQPA has several advantages for lab experiments. It is a relatively stable compound that can be easily synthesized in large quantities. Additionally, MQPA has been extensively studied, and there is a wealth of information available on its properties and potential applications. However, there are also some limitations to using MQPA in lab experiments. For example, the mechanism of action of MQPA is not fully understood, and its effects on different enzymes and biological systems may vary.

Future Directions

There are several future directions for research on MQPA. One potential area of study is the development of new drugs based on the structure of MQPA. Additionally, further research is needed to fully understand the mechanism of action of MQPA and its effects on different enzymes and biological systems. Finally, studies on the potential side effects of MQPA and its safety profile are also needed to determine its potential as a therapeutic agent.
Conclusion:
In conclusion, 1-(4-methylbenzoyl)-6-(piperidine-1-carbonyl)-1,2,3,4-tetrahydroquinoline, also known as MQPA, is a chemical compound that has gained significant attention in the scientific community. MQPA has potential applications in various fields such as medicine, biochemistry, and pharmacology. Its mechanism of action is not fully understood, but it has been shown to have anti-inflammatory and anti-tumor properties. While there are some limitations to using MQPA in lab experiments, there are also several future directions for research on this compound. Overall, MQPA is a promising compound that has the potential to be used in the development of new drugs and therapies.

Synthesis Methods

MQPA can be synthesized through a multi-step process that involves the reaction of 4-methylbenzoyl chloride with piperidine-1-carbonyl chloride to form 1-(4-methylbenzoyl)-6-(piperidine-1-carbonyl)-1,2,3,4-tetrahydroquinoline. The synthesis of MQPA is a complex process that requires careful attention to detail and a high level of expertise.